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Compound of Interest

Compound Name: 3-Chloro-4-methylpyridine

Cat. No.: B042638

A comprehensive guide to the spectroscopic differentiation of 3-chloro-4-methylpyridine and
its isomers, providing researchers, scientists, and drug development professionals with
essential data and protocols for unequivocal identification.

In the intricate world of pharmaceutical and chemical synthesis, the precise identification of
isomeric compounds is paramount. Subtle differences in the arrangement of atoms can lead to
vastly different pharmacological and toxicological profiles. This guide offers a detailed
spectroscopic comparison of 3-chloro-4-methylpyridine and its various positional isomers,
leveraging the power of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) to provide a clear roadmap for their differentiation. While experimental
Ultraviolet-Visible (UV-Vis) spectroscopic data is limited for these specific isomers, this guide
presents the available information and outlines the expected spectral behavior.

At a Glance: Spectroscopic Fingerprints

The following tables summarize the key spectroscopic data for 3-chloro-4-methylpyridine and
its isomers. This data, compiled from various sources, provides a quantitative basis for
comparison. Please note that where experimental data is unavailable, predicted values are
provided and clearly marked to guide preliminary analysis.

Table 1: *H NMR Spectral Data (Predicted, CDCIs)
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0 -CHs
Compound 0 H-2 (ppm) O H-3(ppm) O H-5(ppm) o6 H-6 (ppm) ( )

Ppm
3-Chloro-4-
methylpyridin ~ 8.35 (s) - 7.20 (d) 8.35 (s) 2.40 (s)
e
2-Chloro-3-
methylpyridin - - 7.15 (dd) 8.25 (dd) 2.45 (s)
e
2-Chloro-4-
methylpyridin - 7.10 (s) 7.05 (d) 8.30 (d) 2.35(s)
e
2-Chloro-5-
methylpyridin - 7.45 (d) - 8.20 (s) 2.30 (s)
e
2-Chloro-6-
methylpyridin - 7.50 (1) 7.00 (d) - 2.50 (s)
e
3-Chloro-2-
methylpyridin - - 7.10 (dd) 8.30 (dd) 2.60 (s)
e
3-Chloro-5-
methylpyridin ~ 8.30 (s) - - 8.30 (s) 2.35(s)
e
4-Chloro-2-
methylpyridin ~ 8.25 (d) 7.15 (d) 7.00 (s) - 2.50 (s)
e
4-Chloro-3

 To cite this document: BenchChem. [A Spectroscopic Showdown: Unmasking the Isomers of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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